Cas no 1436131-99-5 (N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide)

• Product Name: N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide
• CAS No: 1436131-99-5
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 5402762
• PubChem ID: 71976065
• Update Time: 2025-10-24

N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-1-[(4-methylphenyl)thio]cyclopentanecarboxamide
• N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide

• Inchi： 1S/C15H18N2OS/c1-12-4-6-13(7-5-12)19-15(8-2-3-9-15)14(18)17-11-10-16/h4-7H,2-3,8-9,11H2,1H3,(H,17,18)
• InChI Key： QZIZYZCZMVQCDS-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C(C)C=C2)(C(NCC#N)=O)CCCC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 510.7±43.0 °C(Predicted)
• pka: 12.36±0.20(Predicted)

Additional information on N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide

N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide

N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide, also known by its CAS number 1436131-99-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with a sulfanyl group, a 4-methylphenyl group, and a carboxamide moiety. The presence of these functional groups makes it a versatile molecule with potential applications in various areas of research and industry.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. The sulfanyl group in this compound contributes to its stability and reactivity, making it a promising candidate for drug design. Additionally, the 4-methylphenyl group introduces aromaticity and enhances the molecule's ability to interact with biological targets. This combination of functional groups has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The synthesis of N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide involves a series of well-defined organic reactions. The starting material is typically a cyclopentane derivative, which undergoes substitution reactions to introduce the sulfanyl and carboxamide groups. The cyanomethyl group is introduced through nucleophilic substitution or coupling reactions, depending on the specific conditions used. These reactions are optimized to ensure high yields and purity, making the compound suitable for further studies.

One of the most exciting aspects of this compound is its potential in pharmacology. Researchers have investigated its ability to modulate various biological pathways, including enzyme activity and receptor binding. Preliminary results suggest that it may have anti-inflammatory or anti-cancer properties, although further studies are needed to confirm these findings. The compound's structure also allows for easy modification, enabling chemists to explore its analogs and optimize its bioavailability and efficacy.

In addition to its pharmacological applications, N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide has shown promise in materials science. Its unique combination of functional groups makes it a candidate for use in polymer synthesis or as a building block for advanced materials. The cyclopentane ring provides structural rigidity, while the sulfanyl and carboxamide groups offer opportunities for cross-linking and functionalization.

Recent advancements in computational chemistry have also contributed to our understanding of this compound. Molecular modeling studies have provided insights into its electronic structure and conformational flexibility, which are critical factors in determining its reactivity and biological activity. These studies have also highlighted potential areas for further optimization, such as modifying the substituents on the phenyl ring or altering the length of the cyanomethyl chain.

Despite its many potential applications, there are challenges associated with the use of N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide. One concern is its stability under certain reaction conditions, which may limit its utility in some industrial processes. Additionally, while initial toxicity studies are encouraging, further testing is required to fully assess its safety profile for use in pharmaceutical applications.

In conclusion, N-(cyanomethyl)-1-(4-methylphenyl)sulfanylcyclopentane-1-carboxamide is a versatile compound with significant potential in organic chemistry and related fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As our understanding of this compound continues to grow, it is likely that new uses will be discovered, further solidifying its importance in modern chemistry.